1-(2-cyclohexyl-2-hydroxyethyl)-3-(tetrahydro-2H-pyran-4-yl)urea
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Description
1-(2-cyclohexyl-2-hydroxyethyl)-3-(tetrahydro-2H-pyran-4-yl)urea is a useful research compound. Its molecular formula is C14H26N2O3 and its molecular weight is 270.373. The purity is usually 95%.
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Scientific Research Applications
Multicomponent Synthesis of Heterocycles
Urea derivatives have been utilized in the facile and eco-friendly synthesis of diverse and densely functionalized heterocycles, such as 2-amino-3-cyano-4H-pyrans and pyran-annulated heterocycles, using an environmentally benign organo-catalyst approach. This method highlights the role of urea derivatives in promoting sustainable chemical reactions under mild conditions (Brahmachari & Banerjee, 2014).
Hydrogel Formation and Rheology Modulation
Research into urea derivatives also includes their ability to form hydrogels in acidic conditions, with the gel's properties being tunable based on the anion identity. This demonstrates the potential of urea derivatives in developing materials with specific mechanical and morphological characteristics, relevant in biomedical applications (Lloyd & Steed, 2011).
Acetylcholinesterase Inhibition
Urea derivatives, especially those incorporating flexible spacers, have been synthesized and evaluated for their potential as acetylcholinesterase inhibitors. This research indicates the possibility of urea derivatives being used in the development of treatments for diseases associated with cholinergic dysfunction, such as Alzheimer's disease (Vidaluc et al., 1995).
Antimicrobial and Anticancer Activities
Urea-based heterocycles have been synthesized and tested for their antimicrobial and anticancer properties. This suggests the applicability of urea derivatives in creating new therapeutic agents against various bacterial infections and cancers (El-Sawy et al., 2013).
Synthesis of Fluorinated Heterocycles
The condensation of selected 1,3-diketones with urea has been explored to produce fluorinated heterocycles, highlighting the role of urea derivatives in the synthesis of compounds with potential electronic, optical, and medicinal applications (Sloop et al., 2002).
Properties
IUPAC Name |
1-(2-cyclohexyl-2-hydroxyethyl)-3-(oxan-4-yl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O3/c17-13(11-4-2-1-3-5-11)10-15-14(18)16-12-6-8-19-9-7-12/h11-13,17H,1-10H2,(H2,15,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBSQEWXBJNZHCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(CNC(=O)NC2CCOCC2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.